Cas no 150575-82-9 (Benzenemethanamine,4-(1,1-dimethylethoxy)-a-methyl-, (S)- (9CI))

Benzenemethanamine,4-(1,1-dimethylethoxy)-a-methyl-, (S)- (9CI) structure
150575-82-9 structure
Product Name:Benzenemethanamine,4-(1,1-dimethylethoxy)-a-methyl-, (S)- (9CI)
CAS No:150575-82-9
MF:C12H19NO
MW:193.285363435745
CID:135761
PubChem ID:29003338
Update Time:2025-04-19

Benzenemethanamine,4-(1,1-dimethylethoxy)-a-methyl-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,4-(1,1-dimethylethoxy)-a-methyl-, (S)- (9CI)
    • Benzenemethanamine, 4-(1,1-dimethylethoxy)-a-methyl-, (S)-
    • BENZENEMETHANAMINE, 4-(1,1-DIMETHYLETHOXY)-Α-METHYL-, (S)- (9CI)
    • 1(S)-(4-tert-butoxyphenyl)-1-ethylamine
    • (1S)-1-[4-[(2-methylpropan-2-yl)oxy]phenyl]ethanamine
    • Benzenemethanamine, 4-(1,1-dimethylethoxy)-.alpha.-methyl-, (S)- (9CI)
    • Benzenemethanamine, 4-(1,1-dimethylethoxy)--methyl-, (S)- (9CI)
    • 150575-82-9
    • AKOS012675215
    • SCHEMBL2034762
    • Inchi: 1S/C12H19NO/c1-9(13)10-5-7-11(8-6-10)14-12(2,3)4/h5-9H,13H2,1-4H3/t9-/m0/s1
    • InChI Key: UHABPKRKFRDALK-VIFPVBQESA-N
    • SMILES: O(C1C=CC(=CC=1)[C@H](C)N)C(C)(C)C

Computed Properties

  • Exact Mass: 193.14700
  • Monoisotopic Mass: 193.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25000
  • LogP: 3.58390
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